8-bromo-10-methoxy-2-methyl-3-(p-tolyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one

• IUPAC Name: 4-bromo-6-methoxy-9-methyl-10-(4-methylphenyl)-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one
• InChI: InChI=1S/C19H19BrN2O3/c1-11-4-6-13(7-5-11)22-18(23)21-15-10-19(22,2)25-17-14(15)8-12(20)9-16(17)24-3/h4-9,15H,10H2,1-3H3,(H,21,23)
• InChI Key: KVSMBNVRPLHWLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)NC3CC2(OC4=C3C=C(C=C4OC)Br)C
• Molecular Formula: C19H19BrN2O3
• Molecular Weight: 403.3 g/mol

Description

8-bromo-10-methoxy-2-methyl-3-(p-tolyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one is a useful research compound. Its molecular formula is C19H19BrN2O3 and its molecular weight is 403.276. The purity is usually 95%.
BenchChem offers high-quality 8-bromo-10-methoxy-2-methyl-3-(p-tolyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-bromo-10-methoxy-2-methyl-3-(p-tolyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Analysis

Research on compounds closely related to the specified chemical, such as derivatives of 5,11-methanobenzo[g][1,2,4]triazolo[1,5-c][1,3,5]oxadiazocine, has focused on their crystal structures and Hirshfeld surface analysis. These studies provide valuable insights into the molecular interactions and structural characteristics of such compounds, which are crucial for understanding their reactivity and potential applications in materials science and molecular engineering (Gumus et al., 2019).

Chemical Transformations

Unexpected transformations of related compounds have been observed, shedding light on their reactivity and stability under various conditions. Such studies are fundamental for developing synthetic pathways and understanding the behavior of these compounds in different environments (Sedova et al., 2017).

Biological Evaluations and Applications

Compounds within this structural realm have been synthesized and evaluated for their biological activities, including antiproliferative activities against cancer cell lines. This research indicates the potential of these compounds in medicinal chemistry, particularly in designing new therapeutic agents (Lee et al., 2010).

Synthesis and Antiviral Activity

Further studies have explored the synthesis and antiviral activity of analogs, demonstrating the versatility and potential of these compounds in developing antiviral drugs. This area of research is crucial for addressing current and future challenges in treating viral infections (Saxena et al., 1990).